Cas no 2137573-57-8 (4-(5-formylthiophen-2-yl)-1H-pyrrole-2-carboxylic acid)

• Product Name: 4-(5-formylthiophen-2-yl)-1H-pyrrole-2-carboxylic acid
• CAS No: 2137573-57-8
• MF: C₁₀H₇NO₃S
• MW: 221.232481241226
• CID: 6422609
• PubChem ID: 165461346
• Update Time: 2025-08-05

4-(5-formylthiophen-2-yl)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137573-57-8
• 4-(5-formylthiophen-2-yl)-1H-pyrrole-2-carboxylic acid
• EN300-745738

• Inchi： 1S/C10H7NO3S/c12-5-7-1-2-9(15-7)6-3-8(10(13)14)11-4-6/h1-5,11H,(H,13,14)
• InChI Key： DCCSTHSVCFQINL-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1=CNC(C(=O)O)=C1

Computed Properties

• Exact Mass: 221.01466426g/mol
• Monoisotopic Mass: 221.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 98.4Ų

Additional information on 4-(5-formylthiophen-2-yl)-1H-pyrrole-2-carboxylic acid

4-(5-Formylthiophen-2-yl)-1H-pyrrole-2-carboxylic Acid (CAS No. 2137573-57-8): An Emerging Compound in Medicinal Chemistry

4-(5-Formylthiophen-2-yl)-1H-pyrrole-2-carboxylic acid (CAS No. 2137573-57-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its thiophene and pyrrole moieties, exhibits a diverse range of applications, particularly in the development of new therapeutic agents.

The thiophene ring, a five-membered heterocyclic compound, is known for its aromatic stability and electron-donating properties. In the context of 4-(5-formylthiophen-2-yl)-1H-pyrrole-2-carboxylic acid, the thiophene moiety contributes to the compound's overall stability and enhances its ability to form stable complexes with various biological targets. The pyrrole ring, on the other hand, is a fundamental building block in many natural products and pharmaceuticals, known for its ability to participate in hydrogen bonding and π-stacking interactions.

One of the key features of 4-(5-formylthiophen-2-yl)-1H-pyrrole-2-carboxylic acid is the presence of a formyl group at the 5-position of the thiophene ring. This functional group imparts additional reactivity and versatility to the molecule, making it a valuable intermediate in synthetic chemistry. The formyl group can undergo various chemical transformations, such as reduction to an alcohol or condensation with amines to form imines, which can be further functionalized to generate a wide array of derivatives.

Recent studies have highlighted the potential of 4-(5-formylthiophen-2-yl)-1H-pyrrole-2-carboxylic acid in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory effects, 4-(5-formylthiophen-2-yl)-1H-pyrrole-2-carboxylic acid has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades. The selective cytotoxicity observed in these studies suggests that 4-(5-formylthiophen-2-yl)-1H-pyrrole-2-carboxylic acid may have therapeutic potential in treating various types of cancer.

The structural diversity and biological activity of 4-(5-formylthiophen-2-yl)-1H-pyrrole-2-carboxylic acid make it an attractive candidate for further drug development. Ongoing research is focused on optimizing its pharmacological properties through structure-based design and combinatorial synthesis approaches. These efforts aim to enhance its potency, selectivity, and bioavailability, ultimately leading to more effective therapeutic agents.

In conclusion, 4-(5-formylthiophen-2-yl)-1H-pyrrole-2-carboxylic acid (CAS No. 2137573-57-8) represents a promising compound with significant potential in medicinal chemistry. Its unique combination of structural features and biological activities positions it as a valuable tool for researchers exploring new therapeutic strategies in areas such as inflammation and cancer. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of novel pharmaceuticals.